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Compound of Interest

Compound Name: Di-m-tolyl-silan

Cat. No.: B15440892

Technical Support Center: Di-m-tolyl-silane

Disclaimer: This guide provides general best practices for handling and storing Di-m-tolyl-
silane based on information available for related aryl silane compounds. A substance-specific
Safety Data Sheet (SDS) should always be consulted for detailed safety and handling
information.

Frequently Asked Questions (FAQSs)

Q1: What is Di-m-tolyl-silane and what are its primary hazards?

Di-m-tolyl-silane is an organosilicon compound. While specific hazard data for this compound
Is not readily available, aryl silanes as a class are sensitive to moisture and can react with
water to produce flammable and/or toxic byproducts.[1] Handling should always be conducted
with care to avoid contact with skin and eyes, and inhalation of vapors.[1]

Q2: What are the proper storage conditions for Di-m-tolyl-silane?

Di-m-tolyl-silane should be stored in a cool, dark, and dry place, away from direct sunlight and
moisture.[1] The container should be tightly sealed to prevent the intrusion of moisture, which
can lead to degradation of the product.[1] For some reactive silanes, refrigeration (0 to 5°C)
may be recommended. Always refer to the supplier's specific storage instructions.
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Q3: What personal protective equipment (PPE) should | wear when handling Di-m-tolyl-

silane?

When handling Di-m-tolyl-silane, it is essential to wear appropriate personal protective
equipment, including:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat to protect clothing.

Respiratory Protection: Work should be conducted in a well-ventilated area, such as a fume
hood, to avoid inhalation of vapors.[1]

Q4: What materials are incompatible with Di-m-tolyl-silane?

Di-m-tolyl-silane is expected to be incompatible with strong oxidizing agents and water.
Contact with moisture can lead to hydrolysis, potentially producing hazardous byproducts.[1]

Troubleshooting Guides
Issue: | observe fumes when | open the Di-m-tolyl-silane container.

o Possible Cause: The compound may be reacting with moisture in the air. Silane compounds
can hydrolyze upon contact with water, which can sometimes produce fumes.[1]

o Solution: Immediately close the container and move it to a well-ventilated area such as a
fume hood. Ensure your personal protective equipment is properly worn. When reopening,
do so slowly in a controlled environment.

Issue: The material has changed in appearance (e.g., become cloudy or solidified).

» Possible Cause: This may indicate product degradation due to improper storage, particularly
exposure to moisture or air.

e Solution: Do not use the material if its appearance has changed significantly. Contact your
supplier for further instructions on disposal. Ensure that going forward, the compound is
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stored under inert atmosphere (e.g., argon or nitrogen) and in a tightly sealed container.

Quantitative Data Summary

The following table outlines the typical quantitative data that should be sought from a

substance-specific Safety Data Sheet (SDS) for Di-m-tolyl-silane. The values for the related

compound, Di(p-tolyl)dichlorosilane, are provided for reference only and may not be

representative of Di-m-tolyl-silane.

Value (for Di(p-

Property ) . Importance
tolyl)dichlorosilane)
] Essential for stoichiometric
Molecular Weight 281.26 g/mol [2] o _
calculations in experiments.
Important for purification by
Boiling Point 225-226°C @ 50mm|[2] distillation and understanding
volatility.
Critical for assessing fire
Flash Point >110°CJ[2] hazards during handling and
storage.
Needed for accurate
Density 1.1 g/cm3[2] measurements and

calculations.

Experimental Protocols

Protocol for Handling Air and Moisture-Sensitive Di-m-tolyl-silane

e Preparation:

o Ensure all glassware is oven-dried and cooled under a stream of inert gas (e.g., argon or

nitrogen).

o Work in a well-ventilated fume hood.

o Wear appropriate PPE (chemical-resistant gloves, safety goggles, lab coat).
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» Dispensing the Reagent:

o If the Di-m-tolyl-silane is in a septa-sealed bottle, use a dry, inert gas-flushed syringe to
withdraw the required amount.

o If the container is not sealed with a septum, open it briefly under a positive pressure of
inert gas to minimize exposure to air and moisture.

o Dispense the liquid directly into the reaction vessel which is also under an inert
atmosphere.

e Post-Handling:
o Tightly seal the Di-m-tolyl-silane container, preferably under an inert atmosphere.

o Clean any spills immediately with an appropriate absorbent material and dispose of the
waste according to institutional guidelines.

o Wash hands thoroughly after handling.[1]

Visual Guides
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Experimental Workflow for Handling Di-m-tolyl-silane
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Caption: A typical experimental workflow for safely handling Di-m-tolyl-silane.
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Troubleshooting Guide: Unexpected Observations
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Caption: A troubleshooting guide for common issues encountered with Di-m-tolyl-silane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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m-tolyl-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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